Cas no 2168938-83-6 (5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid)

• Product Name: 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid
• CAS No: 2168938-83-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6062484
• PubChem ID: 165549291
• Update Time: 2025-05-19

5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid
• 2168938-83-6
• EN300-1476731

• Inchi： 1S/C11H17N3O2/c1-2-14-7-10(6-13-14)8-3-9(11(15)16)5-12-4-8/h6-9,12H,2-5H2,1H3,(H,15,16)
• InChI Key： JUOPKSIJPMSSMO-UHFFFAOYSA-N
• SMILES： OC(C1CNCC(C2C=NN(CC)C=2)C1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid

Introduction to 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid (CAS No. 2168938-83-6)

5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological properties. This compound, identified by the CAS number 2168938-83-6, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular framework of this compound combines a piperidine ring with a pyrazole moiety, both of which are well-documented scaffolds in medicinal chemistry, known for their ability to modulate various biological pathways.

The piperidine core is a six-membered heterocyclic amine, frequently incorporated into pharmacophores due to its favorable pharmacokinetic properties and its ability to engage with biological targets such as enzymes and receptors. In contrast, the pyrazole group, a five-membered aromatic heterocycle with two nitrogen atoms, is renowned for its role in numerous bioactive molecules. The presence of both these functional groups in 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid suggests a high degree of structural complexity and potential for interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that the 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid scaffold may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The ethyl substituent on the pyrazole ring is particularly noteworthy, as it can influence the electronic properties of the molecule and potentially enhance binding affinity to biological targets.

In the context of drug development, the synthesis of derivatives of 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid has become a focal point for medicinal chemists. By modifying various positions within the molecule, researchers aim to optimize its pharmacological profile, including potency, selectivity, and metabolic stability. For instance, replacing the carboxylic acid group with other functional moieties could alter the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

The role of 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid in preclinical research has been further underscored by its potential as an intermediate in the synthesis of more complex drug candidates. Its structural features make it a valuable building block for designing molecules that can interact with specific biological pathways. For example, researchers have explored its utility in developing small-molecule inhibitors targeting protein-protein interactions that are critical in disease mechanisms.

One particularly intriguing aspect of this compound is its ability to cross the blood-brain barrier (BBB), a property that is highly desirable for central nervous system (CNS) drugs. The combination of the piperidine and pyrazole moieties may contribute to this capability by optimizing lipophilicity and polarizability parameters. This feature opens up possibilities for treating neurological disorders where blood-brain barrier penetration is a significant challenge.

The synthesis of 5-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylic acid has been refined through multiple methodologies, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic approaches often leverage transition metal catalysis and asymmetric techniques to achieve high enantioselectivity, which is crucial for developing enantiomerically pure drugs that exhibit improved therapeutic outcomes.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular entities like 5-(1-ethyl-1H-pyrazol-4-y)piperidine -3-carboxylic acid. Ongoing research efforts are focused on expanding its therapeutic applications by exploring new derivatives and combinations with other compounds. The integration of machine learning and artificial intelligence into drug discovery pipelines has also accelerated the identification of novel analogs with enhanced pharmacological properties.

The future prospects for 5-(1 -ethyl - 1 H - pyrazol - 4 - yl ) piperidine - 3 - carbox ylic acid are promising, with several clinical trials underway evaluating its efficacy in treating various conditions. The compound's unique structural features and demonstrated biological activity position it as a cornerstone in modern medicinal chemistry. As research progresses, it is anticipated that new insights into its mechanism of action will emerge, further solidifying its role in therapeutic development.